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Compound of Interest

Compound Name: 3-Methoxyphenyl

Cat. No.: B12655295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 3-

Methoxyphenol (CAS 150-19-6), a key intermediate in the synthesis of pharmaceuticals and

flavorings such as vanillin.[1][2] This document compiles available data on its physicochemical

properties, outlines detailed experimental protocols for its analysis, and presents visual

workflows and diagrams to support research and development activities.

Physicochemical Properties of 3-Methoxyphenol
3-Methoxyphenol, also known as m-guaiacol or resorcinol monomethyl ether, is a phenolic

compound with a methoxy group at the 3-position.[3] It typically appears as a clear, colorless to

light yellow or pink-red liquid at room temperature.[1][4][5]

Table 1: General Physicochemical Properties of 3-Methoxyphenol
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Property Value Reference

Molecular Formula C₇H₈O₂ [3]

Molecular Weight 124.14 g/mol [3]

Appearance
Clear, pink to red liquid with a

phenolic, caramel-like odor
[4]

Melting Point -17 °C to <1.4 °F [1][6]

Boiling Point
244 °C (at 760 mmHg); 113-

115 °C (at 5 mmHg)
[2][7]

Density 1.131 g/mL at 25 °C [7]

pKa 9.65 at 25 °C [1][4]

LogP (Octanol/Water) 1.340 [1]

Solubility of 3-Methoxyphenol
The solubility of 3-Methoxyphenol is a critical parameter for its application in synthesis,

formulation, and biological studies. Temperature and the nature of the solvent are key factors

influencing its solubility.[8]

Quantitative solubility data for 3-Methoxyphenol in a wide range of solvents is limited in publicly

available literature. The following table summarizes the available information.

Table 2: Solubility of 3-Methoxyphenol in Various Solvents
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Solvent Solubility Temperature Reference

Water
Slightly soluble /

Partly soluble
Room Temperature [1][4][9]

Ethanol Soluble Not Specified [4]

Ether Soluble Not Specified [4]

Acetone Highly Soluble Not Specified [8]

Ethyl Acetate
Slightly Soluble /

Highly Soluble
Not Specified [1][8]

Chloroform Slightly Soluble Not Specified [1]

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (805.54

mM)
Not Specified [10]

Note: "Slightly soluble" and "Soluble" are qualitative terms from the cited sources. Further

experimental determination is required for precise quantitative values.

This protocol is based on the widely used shake-flask method, consistent with OECD Guideline

105 for water solubility, and can be adapted for organic solvents.[5][9][11][12]

Objective: To determine the saturation solubility of 3-Methoxyphenol in a given solvent at a

specific temperature.

Materials:

3-Methoxyphenol (purity ≥ 99%)

Solvent of interest (e.g., water, ethanol, phosphate buffer)

Thermostatically controlled shaker bath

Analytical balance

Centrifuge
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Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Analytical instrumentation for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

Preparation:

Equilibrate the solvent and the thermostatically controlled shaker bath to the desired

temperature (e.g., 25 °C).

Prepare a calibration curve for 3-Methoxyphenol using the chosen analytical method.

Equilibration:

Add an excess amount of 3-Methoxyphenol to a known volume of the solvent in a sealed

flask. The excess solid/liquid phase should be clearly visible.

Place the flask in the shaker bath and agitate at a constant speed for a sufficient period to

reach equilibrium. A preliminary test should be conducted to determine the time to

equilibrium (e.g., 24 to 48 hours).[5]

Sample Collection and Preparation:

After equilibration, stop the agitation and allow the mixture to settle for at least 24 hours at

the constant temperature to allow for phase separation.

Carefully withdraw a sample from the supernatant (the saturated solution) using a pipette

or syringe.

To remove any undissolved micro-particles, centrifuge the sample or filter it through a

syringe filter that has been pre-saturated with the solution to avoid loss of analyte due to

adsorption.

Quantification:
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Accurately dilute the clear, saturated solution with the solvent to a concentration that falls

within the range of the analytical calibration curve.

Analyze the diluted sample using the validated analytical method (e.g., HPLC-UV) to

determine the concentration of 3-Methoxyphenol.

Calculation:

Calculate the solubility using the following formula: Solubility (g/L) = Concentration from

analysis (g/L) × Dilution Factor

Workflow Diagram:
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Workflow for Solubility Determination (Shake-Flask Method)

Preparation

Equilibration

Sampling & Preparation

Analysis

Equilibrate solvent and shaker bath to target temperature

Add excess 3-Methoxyphenol to a known volume of solvent

Prepare analytical calibration curve for 3-Methoxyphenol

Analyze by validated method (e.g., HPLC-UV)

Agitate in shaker bath until equilibrium is reached (e.g., 24-48h)

Stop agitation and allow phases to separate (≥24h)

Withdraw supernatant sample

Centrifuge or filter the sample (e.g., 0.45 µm filter)

Dilute the saturated solution to fall within calibration range

Calculate solubility based on concentration and dilution factor
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Workflow for Solubility Determination (Shake-Flask Method)
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Stability of 3-Methoxyphenol
3-Methoxyphenol is generally stable under normal temperature and pressure. However, its

stability can be influenced by environmental factors such as light, pH, and temperature, which

is a common characteristic of phenolic compounds.[8] For pharmaceutical applications,

rigorous stability testing is required.[7]

General Stability: Stable under recommended storage conditions (room temperature, sealed,

in a dry and dark place).[1][4]

Thermal Decomposition: In the absence of oxygen, thermal decomposition of

methoxyphenols can yield phenol and hydroxyphenols.[13]

Photodegradation: Studies on methoxyphenols indicate that they undergo photochemical

decay, with degradation rates influenced by the wavelength of light and the presence of other

substances like nitrates.[14][15] The degradation of phenolic compounds via photocatalysis

often follows first-order kinetics.[16]

Table 3: Factors Affecting the Stability of 3-Methoxyphenol
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Factor Effect on Stability Comments Reference

Temperature

Elevated

temperatures can

accelerate

degradation.

Store at

recommended

temperatures (e.g.,

4°C for long-term

storage).

[8][10]

Light

Exposure to light,

especially UV, can

induce photo-

oxidation.

Store in a dark place

or in light-resistant

containers.

[1][8]

pH

Phenolic compounds

are generally more

stable in acidic

conditions (pH 3-6).

Stability decreases in

neutral to alkaline

environments due to

auto-oxidation.

[8]

Oxygen

The presence of

oxygen is critical for

oxidative degradation.

Store in well-sealed

containers, potentially

under an inert

atmosphere.

[8]

This protocol provides a framework for assessing the stability of 3-Methoxyphenol under

various stress conditions, based on ICH Q1A guidelines.[7][17]

Objective: To evaluate the stability of 3-Methoxyphenol under conditions of elevated

temperature, humidity, and light exposure.

Materials:

3-Methoxyphenol (purity ≥ 99%)

Stability chambers with controlled temperature and humidity

Photostability chamber

Appropriate containers (e.g., amber glass vials)
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Validated stability-indicating HPLC method for the quantification of 3-Methoxyphenol and its

degradation products.

Procedure:

Forced Degradation (Stress Testing):

Acid/Base Hydrolysis: Dissolve 3-Methoxyphenol in solutions of varying pH (e.g., 0.1N

HCl, water, 0.1N NaOH) and store at an elevated temperature (e.g., 60°C). Sample at

various time points (e.g., 0, 2, 6, 12, 24 hours) and analyze for degradation.

Oxidative Degradation: Dissolve 3-Methoxyphenol in a solution of hydrogen peroxide (e.g.,

3% H₂O₂) and store at room temperature. Sample and analyze at set intervals.

Thermal Degradation: Expose solid or liquid 3-Methoxyphenol to high temperatures (e.g.,

60°C, 80°C) and analyze at various time points.

Photostability: Expose the compound to light providing an overall illumination of not less

than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200

watt hours/square meter, as per ICH Q1B guidelines.[18] A dark control sample should be

stored under the same conditions but protected from light.

Accelerated and Long-Term Stability Studies:

Place samples of 3-Methoxyphenol in appropriate containers and store them in stability

chambers under the following conditions:

Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Withdraw samples at specified time points (e.g., 0, 3, 6, 9, 12 months for long-term; 0, 1,

3, 6 months for accelerated) and analyze for purity, potency, and degradation products.[19]

Analysis:

At each time point, analyze the samples using a validated stability-indicating HPLC

method. The method must be able to separate the intact compound from any degradation
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products.

Monitor for changes in physical appearance, assay (concentration), and the formation of

impurities.

Data Evaluation:

Plot the assay of 3-Methoxyphenol against time for each storage condition to determine

the degradation kinetics (e.g., zero-order or first-order).

Calculate the degradation rate constant (k) and the shelf-life or re-test period.

Role of 3-Methoxyphenol in Chemical Pathways and
Reactions
3-Methoxyphenol is a versatile building block in organic synthesis and exhibits antioxidant

properties characteristic of phenolic compounds.

Phenolic compounds like 3-Methoxyphenol act as antioxidants primarily by scavenging free

radicals. This can occur through several mechanisms, including Hydrogen Atom Transfer (HAT)

and Single Electron Transfer followed by Proton Transfer (SET-PT).[20][21] The hydroxyl group

on the benzene ring is crucial for this activity, as it can donate a hydrogen atom to a free

radical, thereby neutralizing it.[22]

Antioxidant Mechanism of 3-Methoxyphenol (Free Radical Scavenging)

3-Methoxyphenol
(Ar-OH)

Phenoxyl Radical
(Ar-O•)

Donates Hydrogen Atom (H•)

Free Radical
(R•)

Neutralized Molecule
(RH)

Accepts Hydrogen Atom (H•)
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Antioxidant Mechanism of 3-Methoxyphenol (Free Radical Scavenging)
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3-Methoxyphenol is a key starting material for the synthesis of a variety of more complex

molecules. A prominent example is its use in the production of vanillin.[1][2] It is also used in

the synthesis of various pharmaceutical intermediates and other fine chemicals.[23]

3-Methoxyphenol as a Synthetic Precursor

Synthetic Transformations

High-Value Products

3-Methoxyphenol

Chemical Reactions
(e.g., Formylation, Oxidation, etc.)

Vanillin Pharmaceutical Intermediates Other Fine Chemicals

Click to download full resolution via product page

3-Methoxyphenol as a Synthetic Precursor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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